Cas no 896284-85-8 (N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896284-85-8
• MF: C₂₂H₂₆ClN₃O₄S
• MW: 463.977543354034
• CID: 6256218
• PubChem ID: 18574858
• Update Time: 2025-07-15

N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• N1-(2-chlorophenyl)-N2-((1-(mesitylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• AKOS024661716
• N'-(2-chlorophenyl)-N-{[1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• F2574-0304
• N'-(2-chlorophenyl)-N-[[1-(2,4,6-trimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• 896284-85-8

• Inchi： 1S/C22H26ClN3O4S/c1-14-11-15(2)20(16(3)12-14)31(29,30)26-10-6-7-17(26)13-24-21(27)22(28)25-19-9-5-4-8-18(19)23/h4-5,8-9,11-12,17H,6-7,10,13H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key： XAMZLTYICHSPKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(NCC1CCCN1S(C1C(C)=CC(C)=CC=1C)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 463.1332552g/mol
• Monoisotopic Mass: 463.1332552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Introduction to N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896284-85-8)

N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 896284-85-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.

The molecular structure of N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is characterized by its intricate arrangement of functional groups. The presence of a 2-chlorophenyl group and a 1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl moiety contributes to its chemical complexity and potential biological interactions. These structural features are crucial in determining the compound's reactivity and its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the behavior of such complex molecules. The use of high-throughput screening and structure-activity relationship (SAR) studies has been instrumental in identifying novel pharmacophores within this compound. These studies have revealed that the 2-chlorophenyl group plays a critical role in modulating the compound's binding affinity to various biological receptors.

The 1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl moiety is another key feature that contributes to the compound's unique properties. This group has been shown to enhance the compound's solubility and stability, which are essential factors for its potential use in pharmaceutical formulations. Additionally, the presence of multiple rotatable bonds in this moiety provides numerous opportunities for structural optimization and derivative synthesis.

In the realm of drug discovery, N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has been explored for its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit activity against various diseases, including cancer and inflammatory disorders. The chlorophenyl group is known to interact with aromatic hydrocarbon receptors (AhR), which are involved in a wide range of physiological processes. By modulating the activity of these receptors, the compound may offer novel therapeutic strategies.

The sulfonylpyrrolidinyl moiety has also been implicated in several biological pathways. Research has indicated that sulfonyl-containing compounds often exhibit inhibitory effects on enzymes such as kinases and proteases. These enzymes are frequently dysregulated in diseases like cancer and diabetes, making them attractive targets for drug intervention. The unique combination of functional groups in N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide positions it as a promising candidate for further development.

Recent clinical trials have begun to explore the efficacy of derivatives inspired by this compound. These trials focus on evaluating the safety and pharmacokinetic properties of new drug candidates derived from N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide. The results from these trials are expected to provide valuable insights into the compound's potential as a therapeutic agent.

The synthesis of N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods ensure high yields and purity, which are critical for pharmaceutical applications.

The future prospects for N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide are promising. Ongoing research aims to optimize its chemical structure for improved bioavailability and reduced side effects. Additionally, exploring new synthetic routes could lower production costs and enhance scalability for industrial applications.

In conclusion, N'-(2-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896284-85-8) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in drug discovery and development. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in addressing various health challenges.